Cas no 2228222-48-6 (1-(4-azidobutyl)-1H-pyrazole)

• Product Name: 1-(4-azidobutyl)-1H-pyrazole
• CAS No: 2228222-48-6
• MF: C₇H₁₁N₅
• MW: 165.195739984512
• CID: 6258747
• PubChem ID: 149694675
• Update Time: 2025-06-08

1-(4-azidobutyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-azidobutyl)-1H-pyrazole
• EN300-1729972
• 2228222-48-6

• Inchi： 1S/C7H11N5/c8-11-9-4-1-2-6-12-7-3-5-10-12/h3,5,7H,1-2,4,6H2
• InChI Key： ARWHQJMOQQYNFP-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)CCCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 165.10144537g/mol
• Monoisotopic Mass: 165.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.2Ų

Additional information on 1-(4-azidobutyl)-1H-pyrazole

Introduction to 1-(4-azidobutyl)-1H-pyrazole (CAS No. 2228222-48-6)

1-(4-azidobutyl)-1H-pyrazole, with the CAS number 2228222-48-6, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and bioconjugation. This compound is characterized by its unique structural features, which include a pyrazole ring and an azide functional group attached to a butyl chain. These features endow the molecule with a range of chemical properties that make it a valuable building block in synthetic chemistry.

The pyrazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, is known for its biological activity and has been extensively studied in the development of pharmaceuticals. The azide group, on the other hand, is a powerful functional group that can participate in various chemical reactions, particularly in click chemistry. The combination of these functionalities in 1-(4-azidobutyl)-1H-pyrazole makes it an attractive candidate for the synthesis of complex molecules and bioconjugates.

In the realm of medicinal chemistry, 1-(4-azidobutyl)-1H-pyrazole has shown promise as a scaffold for the development of new drugs. Pyrazole derivatives have been widely explored for their anti-inflammatory, analgesic, and anticonvulsant properties. The presence of the azide group allows for the facile introduction of various functional groups through click chemistry, enabling the rapid synthesis of diverse libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds with potential therapeutic applications.

Recent studies have highlighted the utility of 1-(4-azidobutyl)-1H-pyrazole in bioconjugation reactions. Click chemistry, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), is a powerful tool for conjugating biomolecules such as proteins, peptides, and nucleic acids. The azide group in 1-(4-azidobutyl)-1H-pyrazole can react efficiently with terminal alkynes to form stable 1,2,3-triazoles, which are biocompatible and resistant to hydrolysis. This property makes it an ideal linker for attaching small molecules to biomolecules, facilitating applications in drug delivery, imaging, and diagnostics.

The synthetic accessibility of 1-(4-azidobutyl)-1H-pyrazole is another factor contributing to its popularity. The compound can be synthesized through a series of well-established chemical reactions, starting from commercially available starting materials. For instance, 1H-pyrazole can be alkylated with 4-azidobutyric acid chloride or 4-azidobutyl bromide to yield the desired product. The mild reaction conditions and high yields make this synthesis route highly attractive for both academic and industrial settings.

In addition to its use in medicinal chemistry and bioconjugation, 1-(4-azidobutyl)-1H-pyrazole has also found applications in materials science. The ability to functionalize surfaces with azide groups via click chemistry has led to the development of novel materials with tailored properties. For example, surface-functionalized nanoparticles and polymers have been created using this approach, which can be used in catalysis, sensing, and drug delivery systems.

The safety profile of 1-(4-azidobutyl)-1H-pyrazole is another important consideration. While azides can be potentially explosive under certain conditions, the compound is generally stable under standard laboratory conditions when handled properly. It is important to follow standard safety protocols and handle the compound with care to ensure safe usage.

In conclusion, 1-(4-azidobutyl)-1H-pyrazole (CAS No. 2228222-48-6) is a multifunctional compound with a wide range of applications in medicinal chemistry, bioconjugation, and materials science. Its unique combination of a pyrazole ring and an azide group makes it a valuable building block for the synthesis of complex molecules and bioconjugates. Ongoing research continues to explore new avenues for its use, further solidifying its importance in modern chemical research.